4-Methoxy-1,3-benzothiazole-6-carboxylic acid
Description
4-Methoxy-1,3-benzothiazole-6-carboxylic acid is a useful research compound. Its molecular formula is C9H7NO3S and its molecular weight is 209.22 g/mol. The purity is usually 95%.
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Properties
Molecular Formula |
C9H7NO3S |
|---|---|
Molecular Weight |
209.22 g/mol |
IUPAC Name |
4-methoxy-1,3-benzothiazole-6-carboxylic acid |
InChI |
InChI=1S/C9H7NO3S/c1-13-6-2-5(9(11)12)3-7-8(6)10-4-14-7/h2-4H,1H3,(H,11,12) |
InChI Key |
MOEPKJSMMGGFEQ-UHFFFAOYSA-N |
SMILES |
COC1=C2C(=CC(=C1)C(=O)O)SC=N2 |
Canonical SMILES |
COC1=C2C(=CC(=C1)C(=O)O)SC=N2 |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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